2-((2-oxopropyl)thio)-N-(p-tolyl)acetamide

• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol
• IUPAC Name: N-(4-methylphenyl)-2-(2-oxopropylsulfanyl)acetamide
• InChI: InChI=1S/C12H15NO2S/c1-9-3-5-11(6-4-9)13-12(15)8-16-7-10(2)14/h3-6H,7-8H2,1-2H3,(H,13,15)
• InChI Key: VTUYDLJMOYYSBL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CSCC(=O)C

Description

2-((2-oxopropyl)thio)-N-(p-tolyl)acetamide, also known as OTAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. OTAA is a thioamide derivative that is synthesized through a multi-step process, and it has been found to exhibit several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-((2-oxopropyl)thio)-N-(p-tolyl)acetamide is not fully understood. However, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the inflammatory response. This compound has also been found to scavenge free radicals, which are molecules that can cause damage to cells and tissues.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Additionally, this compound has been found to inhibit the growth of cancer cells and protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

2-((2-oxopropyl)thio)-N-(p-tolyl)acetamide has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also stable under various conditions, which makes it easy to store and transport. However, this compound has some limitations for lab experiments. It is not very water-soluble, which makes it difficult to use in aqueous solutions. Additionally, this compound has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for the research on 2-((2-oxopropyl)thio)-N-(p-tolyl)acetamide. One potential direction is the development of new drugs based on the structure of this compound. Another potential direction is the study of the mechanism of action of this compound, which could provide insights into its potential applications. Additionally, the study of the pharmacokinetics and pharmacodynamics of this compound in vivo could provide information on its efficacy and safety. Finally, the study of the potential side effects of this compound could provide information on its limitations and potential applications.

Synthesis Methods

2-((2-oxopropyl)thio)-N-(p-tolyl)acetamide is synthesized through a multi-step process that involves the reaction of p-toluidine with ethyl acetoacetate to form N-(p-tolyl)ethylidenemalonamic acid. This intermediate is then reacted with thionyl chloride to form N-(p-tolyl)ethylidenemalonamide, which is further reacted with 2-bromo-propanoyl chloride to form 2-((2-bromo-propyl)thio)-N-(p-tolyl)acetamide. Finally, this intermediate is reacted with sodium ethoxide to form this compound.

Scientific Research Applications

2-((2-oxopropyl)thio)-N-(p-tolyl)acetamide has several potential applications in scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and antimicrobial properties, which make it a promising candidate for the development of new drugs. This compound has also been found to inhibit the growth of cancer cells, making it a potential candidate for cancer treatment. Additionally, this compound has been found to have a neuroprotective effect, which makes it a potential candidate for the treatment of neurological disorders.